Cas no 1805963-95-4 (6-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 6-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1805963-95-4
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4864973
• Update Time: 2025-05-21

6-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H5BrF5NO/c9-5-1-3(7(10)11)6(8(12,13)14)4(2-16)15-5/h1,7,16H,2H2
• InChI Key： YVWXJAQWMPECLP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(F)(F)F)C(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 6-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol

6-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol

The compound 6-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol, with the CAS number 1805963-95-4, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, difluoromethyl, and trifluoromethyl groups, along with a hydroxymethyl group at the 2-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The presence of electron-withdrawing groups such as bromine and trifluoromethyl groups enhances the molecule's ability to interact with biological targets, making it a promising candidate for anti-inflammatory, antiviral, and anticancer drug development. Researchers have also explored its role as an intermediate in the synthesis of more complex molecules, leveraging its structural versatility to build advanced chemical frameworks.

In terms of physical properties, 6-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol exhibits a high degree of stability under standard laboratory conditions. Its solubility in polar solvents and resistance to thermal degradation make it suitable for use in various chemical reactions. Additionally, the compound's fluorescence properties have been investigated, revealing potential applications in sensing technologies and bioimaging.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. Key steps include nucleophilic substitution reactions to introduce the bromine and trifluoromethyl groups, followed by oxidation or reduction processes to install the hydroxymethyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemistry practices.

From an environmental perspective, studies on the biodegradation and toxicity of 6-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol are ongoing. Initial findings suggest that the compound exhibits low acute toxicity to aquatic organisms, which is a positive indicator for its potential use in agrochemicals or other environmental applications. However, further research is needed to fully understand its long-term ecological impact.

In conclusion, 6-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol stands out as a versatile and intriguing molecule with a wide range of potential applications. Its unique structure, coupled with recent advancements in its synthesis and characterization, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to various scientific disciplines.